Cas no 1616632-80-4 (Linear TIC10)

• Product Name: Linear TIC10
• CAS No: 1616632-80-4
• MF: C₂₄H₂₆N₄O
• MW: 386.489445209503
• CID: 5142676
• Update Time: 2025-10-30

Linear TIC10 Chemical and Physical Properties

Names and Identifiers

• Linear TIC10

• Inchi： 1S/C24H26N4O/c1-18-7-5-6-10-20(18)16-27-13-14-28-23(29)21-17-26(12-11-22(21)25-24(27)28)15-19-8-3-2-4-9-19/h2-10H,11-17H2,1H3
• InChI Key： CPNBPKFMVTVDRX-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3C)CCN1C(=O)C1CN(CC3=CC=CC=C3)CCC=1N=2

Additional information on Linear TIC10

Research Brief on Linear TIC10 (1616632-80-4): A Novel Therapeutic Agent in Chemical Biology and Medicine

Linear TIC10 (CAS: 1616632-80-4) has emerged as a promising small-molecule therapeutic agent in the field of chemical biology and medicine. Recent studies have highlighted its potential as an anti-cancer compound, particularly due to its ability to activate the TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand) pathway, which selectively induces apoptosis in cancer cells while sparing normal cells. This research brief synthesizes the latest findings on Linear TIC10, focusing on its mechanism of action, preclinical efficacy, and potential clinical applications.

The molecular structure of Linear TIC10 (1616632-80-4) features a unique scaffold that enables its interaction with key cellular targets. Research indicates that Linear TIC10 functions by upregulating the expression of TRAIL, a cytokine known for its tumor-selective apoptotic effects. Unlike conventional chemotherapeutic agents, Linear TIC10's mechanism avoids systemic toxicity, making it a compelling candidate for targeted cancer therapy. Recent in vitro and in vivo studies have demonstrated its efficacy against a range of cancer cell lines, including colorectal, breast, and glioblastoma models.

One of the groundbreaking studies published in 2023 revealed that Linear TIC10 exhibits synergistic effects when combined with immune checkpoint inhibitors. The study, conducted on murine models, showed enhanced tumor regression and prolonged survival rates, suggesting its potential as part of combination therapies. Additionally, pharmacokinetic analyses have indicated favorable bioavailability and tissue distribution profiles, further supporting its translational potential.

Despite these promising results, challenges remain in the clinical development of Linear TIC10. Issues such as optimal dosing regimens, potential resistance mechanisms, and long-term safety profiles require further investigation. Ongoing Phase I clinical trials aim to address these questions, with preliminary data expected in late 2024. The outcomes of these trials will be critical in determining the future trajectory of Linear TIC10 as a therapeutic agent.

In conclusion, Linear TIC10 (1616632-80-4) represents a significant advancement in the search for targeted anti-cancer therapies. Its unique mechanism of action, combined with its preclinical efficacy, positions it as a potential game-changer in oncology. Future research should focus on optimizing its clinical application and exploring its utility in combination with other therapeutic modalities. This brief underscores the importance of continued investment in the development of Linear TIC10 to unlock its full therapeutic potential.